Cas no 1824231-67-5 (2-(Dimethylamino)cyclobutanol)

• Product Name: 2-(Dimethylamino)cyclobutanol
• CAS No: 1824231-67-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD24530668
• CID: 5142457
• PubChem ID: 130002694
• Update Time: 2025-10-05

2-(Dimethylamino)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 2-(dimethylamino)-
• 2-(Dimethylamino)cyclobutan-1-ol
• 2-(Dimethylamino)cyclobutanol

• MDL： MFCD24530668
• Inchi： 1S/C6H13NO/c1-7(2)5-3-4-6(5)8/h5-6,8H,3-4H2,1-2H3
• InChI Key： ROVZARNPXAOUED-UHFFFAOYSA-N
• SMILES： C1(O)CCC1N(C)C

Additional information on 2-(Dimethylamino)cyclobutanol

Comprehensive Overview of 2-(Dimethylamino)cyclobutanol (CAS No. 1824231-67-5): Properties, Applications, and Industry Insights

2-(Dimethylamino)cyclobutanol (CAS No. 1824231-67-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This cyclobutane derivative, featuring a dimethylamino group and a hydroxyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₆H₁₃NO, and compact ring structure make it valuable for designing bioactive molecules, particularly in drug discovery programs targeting neurological and metabolic disorders.

The compound’s cyclobutanol core contributes to its conformational rigidity, a property increasingly sought after in medicinal chemistry to improve target selectivity. Researchers are exploring its potential as a building block for small-molecule inhibitors and GPCR modulators, aligning with current trends in precision medicine. Recent studies highlight its utility in asymmetric synthesis, where its stereocenter enables chiral induction—a hot topic in API development.

From a synthetic perspective, CAS 1824231-67-5 demonstrates remarkable stability under mild reaction conditions, making it suitable for flow chemistry applications. Industry reports indicate growing demand for such intermediates in continuous manufacturing processes, driven by the need for sustainable production methods. Its compatibility with green chemistry protocols (e.g., catalytic hydrogenation) further enhances its appeal to environmentally conscious manufacturers.

Analytical characterization of 2-(Dimethylamino)cyclobutanol typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The compound’s purity profile (>98% by GC analysis) meets stringent requirements for pharmaceutical-grade materials. Storage recommendations suggest inert atmosphere protection to maintain stability, reflecting best practices for nitrogen-containing heterocycles.

Market intelligence reveals increasing patent filings incorporating this scaffold, particularly in CNS drug development. Its structural similarity to neurotransmitter analogs positions it as a candidate for blood-brain barrier penetration studies—a frequent search topic among neuropharmacology researchers. Regulatory databases show no significant restrictions, facilitating global supply chain integration.

In material science applications, the compound’s hydrogen-bonding capacity enables participation in molecular self-assembly systems. This property aligns with nanotechnology trends, where researchers seek functional building blocks for supramolecular architectures. Such interdisciplinary applications demonstrate the compound’s expanding role beyond traditional organic synthesis.

Quality control protocols for 1824231-67-5 emphasize rigorous residual solvent analysis, reflecting industry standards for high-value intermediates. Suppliers typically provide detailed COA documentation and stability data, addressing frequent customer inquiries about batch-to-batch consistency. These practices support compliance with ICH guidelines for pharmaceutical ingredients.

Emerging research explores the compound’s potential in bioconjugation chemistry, where its reactive groups facilitate linker formation. This application gains traction in ADC (antibody-drug conjugate) development—a trending subject in oncology research forums. The compound’s balanced lipophilicity (calculated logP ~0.5) makes it particularly interesting for prodrug design strategies.

Safety evaluations classify 2-(Dimethylamino)cyclobutanol as requiring standard laboratory precautions, with no extraordinary hazards reported in SDS documentation. Proper handling includes PPE compliance and ventilation controls—common search terms among EHS professionals. Environmental fate studies indicate moderate biodegradability, supporting responsible disposal practices.

The compound’s commercial availability has expanded significantly since 2020, with custom synthesis options now offered by multiple CDMO providers. Pricing trends reflect growing economies of scale, while just-in-time delivery models address inventory concerns—key considerations for procurement specialists searching chemical sourcing strategies.

Future prospects for CAS 1824231-67-5 appear promising, particularly in fragment-based drug discovery (FBDD). Its molecular weight (115.18 g/mol) and rule-of-three compliance make it ideal for screening libraries. These characteristics resonate with current industry movements toward lead generation efficiency, as evidenced by conference proceedings and research publications.